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Compound of Interest

Compound Name: Vinylsulfonic acid

Cat. No.: B074139

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations
essential for the safe handling and use of vinylsulfonic acid in a laboratory and drug

development setting. The information presented is based on available safety data and

standardized testing protocols.

Physicochemical Properties and Hazard
Classification

Vinylsulfonic acid (CH2=CHSOsH) is the simplest unsaturated sulfonic acid. It is a reactive,
colorless, and water-soluble liquid, though it may appear yellow or red in commercial
preparations.[1] Its high reactivity is attributed to the carbon-carbon double bond.[1][2]

GHS Hazard Classification:

Vinylsulfonic acid is classified as a hazardous substance. The following table summarizes its
GHS classification.
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Hazard Class Category Hazard Statement

H290: May be corrosive to

Corrosive to metals Category 1

metals

i S H314: Causes severe skin

Skin corrosion/irritation Category 1B

burns and eye damage
Serious eye damage/eye H318: Causes serious eye
o Category 1
irritation damage

Source: PubChem[3]

Toxicological Data

Quantitative toxicological data for vinylsulfonic acid is limited. Most available data pertains to
its sodium salt, which may not fully represent the corrosive nature of the free acid.

Acute Toxicity:

Substance Route Species Value Reference

Sodium LD50 > 15000 Thermo Fisher
] Oral Rat L

Vinylsulfonate mg/kg Scientific[4]

Sodium LD50 > 2000 Thermo Fisher
] Dermal Rat S

Vinylsulfonate mg/kg Scientific[4]

Skin and Eye Irritation:

Vinylsulfonic acid is classified as causing severe skin burns and eye damage.[3] While
specific quantitative data from in vivo or in vitro studies on vinylsulfonic acid are not readily
available in the public domain, the classification indicates a high potential for corrosive effects.

Experimental Protocols for Safety Assessment

Standardized OECD (Organisation for Economic Co-operation and Development) guidelines
are followed to assess the safety of chemicals. The following sections detail the methodologies
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for key toxicological endpoints.

Acute Toxicity Testing

Experimental Workflow for Acute Oral, Dermal, and Inhalation Toxicity Studies

Acute Oral Toxicity (OECD 420, 423, or 425) Acute Dermal Toxicity (OECD 402) Acute Inhalation Toxicity (OECD 403)
Dose Application to Shaved Skin (e.g., Rats or Rabbits) Generation of Test Atmosphere (Vapor or Aerosol)
. :
Oral Gavage to Fasted Animals (e.g., Rats) ‘Whole-body or Nose-only Exposure for 4 hours (e.g., Rats)
: .
Observation for 14 Days (Mortality, Clinical Signs, Body Weight) Observation for 14 Days (Mortality, Skin Reactions, Systemic Signs) Observation for 14 Days (Mortality, Clinical Signs, Body Weight)
: . :

Click to download full resolution via product page
Caption: Workflow for Acute Toxicity Testing.

o Acute Oral Toxicity (OECD 420, 423, or 425): These guidelines involve the administration of
the test substance by oral gavage to fasted animals, typically rats. Animals are observed for

mortality, clinical signs of toxicity, and changes in body weight over a 14-day period. At the
end of the study, a gross necropsy is performed.

o Acute Dermal Toxicity (OECD 402): The substance is applied to a shaved area of the skin of
animals (e.g., rats or rabbits) under an occlusive dressing for 24 hours. Observations for

mortality, skin reactions, and systemic signs of toxicity are conducted for 14 days, followed
by a gross necropsy.
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e Acute Inhalation Toxicity (OECD 403): Animals, usually rats, are exposed to the test
substance as a vapor or aerosol in an inhalation chamber for a defined period (typically 4
hours). Subsequent observations for toxicity and mortality are carried out for 14 days,
concluding with a gross necropsy.

Skin Corrosionl/irritation Testing

Given its classification, in vivo testing for skin corrosion may not be necessary. A weight-of-the-
evidence approach, including in vitro methods, is recommended.

Experimental Workflow for In Vitro and In Vivo Skin Corrosion/Irritation Testing
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In Vitro Skin Corrosion (OECD 431)

Application of Vinylsulfonic Acid to Reconstructed Human Epidermis (RhE) Model

:

Exposure for Defined Periods (e.g., 3 min, 1 hr)

'

Assessment of Cell Viability (e.g., MTT Assay)

If not corrosive in vitro,
in vivo test may be considered

I
In Vivo Dermal Corrosi(in/lrritation (OECD 404)

Application of 0.5 mL to Rabbit Skin

'

4-hour Exposure under Semi-Occlusive Patch

'

Observation for Erythema and Edema at 1, 24, 48, 72 hours and up to 14 days

Click to download full resolution via product page

Caption: Workflow for Skin Corrosion/Irritation Testing.

¢ In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test (OECD 431): This test
method uses a three-dimensional human skin model that mimics the properties of the human
epidermis. The test chemical is applied topically to the tissue surface. After specific exposure
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times, cell viability is measured to determine the corrosive potential. A significant reduction in
cell viability indicates a corrosive effect.[5][6][7]

 In Vivo Acute Dermal Irritation/Corrosion (OECD 404): This guideline involves applying the
test substance to the shaved skin of a single rabbit for up to four hours. The site is then
observed for signs of erythema (redness) and edema (swelling) at specific intervals over 14
days to assess the degree of irritation and the reversibility of the effects.[4]

Eye Damagellrritation Testing

As with skin corrosion, the classification of vinylsulfonic acid as causing serious eye damage
suggests that in vivo testing should be avoided if possible.

Experimental Workflow for In Vitro and In Vivo Eye Damage/Irritation Testing

In Vitro Eye Irritation (e.g., BCOP, OECD 437)

Application of Vinylsulfonic Acid to Isolated Bovine Cornea

'

Measurement of Corneal Opacity and Permeability to Fluorescein

I
If not predicted as severe in vitro,

I . . .
' in vivo test may be considered
I

In Vivo Acute Eye Irritatién/Corrosion (OECD 405)

Instillation of 0.1 mL into the Conjunctival Sac of a Rabbit's Eye

'

Observation of Cornea, Iris, and Conjunctiva at 1, 24, 48, 72 hours and up to 21 days

Click to download full resolution via product page
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Caption: Workflow for Eye Damage/Irritation Testing.

e Bovine Corneal Opacity and Permeability (BCOP) Test (OECD 437): This in vitro method
uses corneas from cattle eyes obtained from abattoirs. The test substance is applied to the
cornea, and the potential for eye damage is assessed by measuring changes in corneal
opacity and permeability to a dye (sodium fluorescein).[8][9][10]

 In Vivo Acute Eye Irritation/Corrosion (OECD 405): This test involves instilling the test
substance into the conjunctival sac of one eye of an albino rabbit. The eye is then examined
for effects on the cornea, iris, and conjunctiva at various time points to determine the extent
of damage and its reversibility.[11][12][13]

Handling and Safety Precautions

Due to its corrosive nature, strict safety protocols must be followed when handling
vinylsulfonic acid.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure an eyewash station and safety shower are readily accessible.[8]
Personal Protective Equipment (PPE):

» Eye/Face Protection: Wear chemical safety goggles and a face shield.[14][15]

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., butyl rubber,
neoprene).[14]

» Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a
respirator with an appropriate cartridge for organic acids.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][14]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[8][14]

« Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[8]
Storage and Disposal:

e Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[2]

o Keep containers tightly closed.

o Dispose of waste in accordance with local, state, and federal regulations.

Mechanism of Toxicity

Currently, there is a lack of specific information in the scientific literature regarding the detailed
signaling pathways involved in the toxicity of vinylsulfonic acid. However, as a strong acid
and a reactive vinyl compound, its corrosive effects are likely due to its ability to denature
proteins and cause severe cellular damage upon contact. The vinyl group also has the potential
to react with biological macromolecules. Further research is needed to elucidate the specific
molecular mechanisms of its toxicity.

Conclusion

Vinylsulfonic acid is a corrosive chemical that requires careful handling to prevent severe skin
burns and eye damage. While quantitative toxicological data for the acid form is limited, its
GHS classification necessitates the use of stringent safety precautions, including appropriate
engineering controls and personal protective equipment. The experimental protocols outlined in
this guide, based on OECD guidelines, provide a framework for the comprehensive safety
assessment of this and similar chemicals. Adherence to these safety measures is paramount
for the protection of all personnel in a research and development environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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